BENGHE Foundational & Exploratory

Check Availability & Pricing

"PROTAC TG2 degrader-2" structure and
chemical properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: PROTAC TG2 degrader-2

Cat. No.: B12395955

PROTAC TG2 Degrader-2: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of PROTAC TG2 degrader-2, a
selective, competitive degrader targeting Transglutaminase 2 (TG2). This degrader has shown
potential in preclinical studies for its ability to inhibit cell migration and decrease TG2 levels,
particularly in the context of ovarian cancer research.

Core Compound Details

PROTAC TG2 degrader-2, also identified as compound 7 in primary literature, is a proteolysis-
targeting chimera (PROTAC) designed to induce the degradation of TG2.[1] It functions by
simultaneously binding to TG2 and an E3 ubiquitin ligase, thereby hijacking the cell's natural
protein disposal system to tag TG2 for proteasomal degradation.

Chemical Structure

The chemical structure of PROTAC TG2 degrader-2 is presented below. It consists of a ligand
that binds to Transglutaminase 2, a linker, and a ligand that recruits the von Hippel-Lindau
(VHL) E3 ubiquitin ligase.

Chemical Structure of PROTAC TG2 degrader-2 (Compound 7) (Structure based on
information from vendor and publication)
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Chemical and Physical Properties

A summary of the key chemical and physical properties of PROTAC TG2 degrader-2 is

provided in the table below.

Property Value Source
Molecular Formula C47H57N906S [2]
Molecular Weight 876.08 g/mol [2]
Target Transglutaminase 2 (TG2) [1]
Binding Affinity (Kd) > 100 uM [1][2]

E3 Ligase Ligand

von Hippel-Lindau (VHL)

Appearance Solid
Solubility Soluble in DMSO
Powder: -20°C for 3 years; 4°C
for 2 years. In solvent: -80°C
Storage

for 6 months; -20°C for 1

month.

[2]

Biological Activity and Quantitative Data

PROTAC TG2 degrader-2 has been demonstrated to effectively reduce the levels of TG2 in
ovarian cancer cell lines and inhibit their migratory and adhesive properties.[1]

In Vitro Degradation of TG2

PROTAC TG2 degrader-2 induces the degradation of TG2 in a concentration-dependent

manner. Western blot analysis in OVCARS and SKOV3 ovarian cancer cells showed a

significant reduction in TG2 levels after 6 hours of treatment.[1]
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. Treatment . .
Cell Line . Duration (hours) TG2 Reduction
Concentration (pM)

Concentration-
OVCARS up to 10 6

dependent

Concentration-
SKOV3 up to 10 6

dependent

Inhibition of Cancer Cell Migration and Adhesion

Treatment with PROTAC TG2 degrader-2 at a concentration of 10 uM for up to 24 hours
resulted in the inhibition of cell migration in both wound-healing and transwell migration assays

in OVCARS5 and SKOVS3 cells.[1] Furthermore, at the same concentration, it reduced the

adhesion of these cells to fibronectin.[1]

Assay Cell Line Concentration (uM)  Effect
) Inhibition of cell
Wound-Healing Assay = OVCARS5, SKOV3 10 o
migration
Transwell Migration Inhibition of cell
OVCARS5, SKOV3 10 o
Assay migration
) Reduced adhesion to
Cell Adhesion Assay OVCAR5, SKOV3 10

fibronectin

Signaling Pathways

Transglutaminase 2 is a multifunctional enzyme involved in various signaling pathways that

contribute to cancer progression, including cell survival, migration, and drug resistance. The

degradation of TG2 by PROTAC TG2 degrader-2 is expected to impact these pathways.
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PROTAC-mediated Degradation
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Click to download full resolution via product page

Caption: Mechanism of Action for PROTAC TG2 degrader-2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. ['PROTAC TG2 degrader-2" structure and chemical
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12395955#protac-tg2-degrader-2-structure-and-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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